Cas no 2228487-82-7 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal)

• Product Name: 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal
• CAS No: 2228487-82-7
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6553250
• PubChem ID: 165734776
• Update Time: 2025-05-19

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal
• EN300-1752109
• 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-2-methylpropanal
• 2228487-82-7

• Inchi： 1S/C14H23NO/c1-10(2)8-15-11(3)7-13(12(15)4)14(5,6)9-16/h7,9-10H,8H2,1-6H3
• InChI Key： QMWWWCWOTUXGRP-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=C(C)N(CC(C)C)C=1C

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22Ų

Additional information on 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal

Introduction to 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal (CAS No. 2228487-82-7)

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal, identified by the CAS number 2228487-82-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivative class, which is well-documented for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its aldehyde functionality and substituted pyrrole ring, make it a promising candidate for further investigation in medicinal chemistry.

The aldehyde group in the molecular structure of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal serves as a reactive site for various chemical transformations, including condensation reactions, oxidation processes, and Schiff base formations. These reactions are pivotal in synthesizing more complex molecules, such as heterocyclic compounds and bioactive peptides. The presence of multiple alkyl substituents, including isobutyl and methyl groups, enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially facilitating its absorption in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Studies suggest that the dimethyl substitution on the pyrrole ring may influence the molecule's electronic properties, thereby affecting its binding affinity to biological targets. This insight is particularly valuable in designing drugs with improved selectivity and reduced side effects. The isopropyl group at the 1-position of the pyrrole ring adds another layer of structural complexity, which could be exploited to modulate the compound's interaction with enzymes or receptors.

In vitro studies have begun to explore the potential bioactivities of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal. Initial research indicates that this compound may exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. The pyrrole moiety, a known pharmacophore in many bioactive molecules, is believed to contribute significantly to these effects. Additionally, the compound's aldehyde group could participate in post-translational modifications of proteins, offering a novel mechanism for therapeutic intervention.

The synthesis of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step organic transformations, including Grignard reactions, condensation reactions with ketones or aldehydes, and functional group interconversions. However, modern techniques such as transition metal-catalyzed cross-coupling reactions offer more efficient pathways to construct complex molecular frameworks. These advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The role of computational modeling in optimizing synthetic routes cannot be overstated. By leveraging molecular dynamics simulations and density functional theory calculations, researchers can predict reaction outcomes and identify optimal conditions for synthesizing this compound. Such computational approaches are particularly useful when dealing with intricate molecules like 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropanal, where experimental trials alone may be time-consuming and resource-intensive.

As interest in natural product-inspired drug discovery grows, compounds derived from microbial metabolites or plant extracts are being increasingly explored for their bioactivity. While this compound does not directly originate from natural sources, its structural motifs are reminiscent of those found in biologically active molecules. This observation underscores the importance of structural diversity in drug discovery pipelines and highlights the potential of synthetic analogs like CAS No. 2228487-82-7.

The future directions for research on CAS No. 2228487-82-7 include exploring its derivatives for enhanced pharmacological profiles. By modifying specific substituents or introducing new functional groups, researchers can fine-tune the compound's properties to improve its efficacy and safety profiles. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into its therapeutic potential.

In conclusion,CAS No 2228487 82 7, corresponding to 2 2 5 dimethyl 1 28604 propyl 1H pyrrol 3 yl 226 methylpropanal, represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising bioactivities make it a valuable asset in drug development efforts aimed at addressing various therapeutic challenges.